3-Hydroxy-4-propoxybenzaldehyde
Overview
Description
3-Hydroxy-4-propoxybenzaldehyde is a chemical compound with the CAS Number: 61315-87-5 . It has a molecular weight of 180.2 . It is usually in the form of a powder .
Molecular Structure Analysis
The molecular structure of this compound consists of 10 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . The exact structure can be represented as 1S/C10H12O3/c1-2-5-13-10-4-3-8 (7-11)6-9 (10)12/h3-4,6-7,12H,2,5H2,1H3 .Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a melting point of 71-73 degrees Celsius .Scientific Research Applications
Electrocatalysis and Polymerization : 3,4-Hydroxybenzaldehyde, a structurally similar compound to 3-Hydroxy-4-propoxybenzaldehyde, is used in electrocatalysis. It undergoes oxidation on electrodes, leading to stable redox-active electropolymerized films containing a quinone moiety. These films show a pH-dependent redox response, relevant for surface-immobilized redox couples in electrochemical applications (Pariente, Lorenzo, & Abruña, 1994).
Synthesis of Aromatic Compounds : The molecule is a key intermediate in synthesizing vanillin, an important compound in the perfumery, pharmaceutical, and food flavoring industries. The synthesis method for vanillin, which may involve derivatives of this compound, is well-documented, indicating its importance in organic synthesis (Tan Ju & Liao Xin, 2003).
Anti-Asthmatic Activity : Related compounds like 4-hydroxy-3-methoxybenzaldehyde demonstrate significant anti-asthmatic activity. This activity could be related to the inhibition of cyclooxygenase activities and oxidation, suggesting potential therapeutic applications for this compound derivatives (Young-Woon Jang, J. Lee, & Chang Jong Kim, 2010).
Electrochemical Applications : The electrochemical characteristics of glassy carbon electrodes modified by mixtures including 4-hydroxybenzaldehyde, a close analog, are studied for their potential in electrochemical sensing and analysis. These studies can inform the use of this compound in similar applications (Carlos D. Garcia, C. D. Pauli, & P. Ortiz, 2001).
Biosynthesis and Organic Chemistry : The biosynthesis of 4-hydroxybenzylideneacetone, using 4-hydroxybenzaldehyde, provides insights into the enzymatic reactions and organic synthesis processes. These processes could be relevant to the synthesis and application of this compound in biotechnological and organic chemistry contexts (Xingmiao Zhu, Peng-cheng Chen, & P. Zheng, 2022).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that aldehydes can react with various biological targets, including proteins and dna, which can lead to various biological effects .
Mode of Action
For example, they can react with hydroxylamine to form oximes or hydrazine to form hydrazones . These reactions are essentially irreversible as the adduct dehydrates .
Biochemical Pathways
For example, they can undergo nucleophilic substitution reactions at the benzylic position .
Pharmacokinetics
The compound’s physical properties, such as its molecular weight and solubility, can influence its bioavailability .
Result of Action
The compound’s reactivity suggests that it could potentially modify cellular proteins or dna, which could have various effects on cellular function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Hydroxy-4-propoxybenzaldehyde. For example, the compound’s reactivity could be influenced by the pH of its environment. Additionally, the presence of other reactive species could potentially influence the compound’s stability and reactivity .
Biochemical Analysis
Biochemical Properties
It is known that hydroxybenzoic acids can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It has been shown that 3-Hydroxybenzaldehyde, a similar compound, can prevent PDGF-induced vascular smooth muscle cells (VSMCs) migration and proliferation
Molecular Mechanism
It is known that hydroxybenzoic acids can undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially influence the activity of 3-Hydroxy-4-propoxybenzaldehyde at the molecular level.
Metabolic Pathways
It is known that hydroxybenzoic acids can be involved in various metabolic pathways
Properties
IUPAC Name |
3-hydroxy-4-propoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-2-5-13-10-4-3-8(7-11)6-9(10)12/h3-4,6-7,12H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMCWOGATSZLJKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70620557 | |
Record name | 3-Hydroxy-4-propoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70620557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61315-87-5 | |
Record name | 3-Hydroxy-4-propoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70620557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-hydroxy-4-propoxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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